Cas no 1019517-75-9 ({2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine)

• Product Name: {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine
• CAS No: 1019517-75-9
• MF: C₁₃H₃₀N₂
• MW: 214.390703678131
• CID: 5166005
• PubChem ID: 43191186
• Update Time: 2026-03-04

{2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N2-(1-methylbutyl)-N1,N1-bis(1-methylethyl)-
• n1,n1-Diisopropyl-n2-(pentan-2-yl)ethane-1,2-diamine
• {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine

• Inchi： 1S/C13H30N2/c1-7-8-13(6)14-9-10-15(11(2)3)12(4)5/h11-14H,7-10H2,1-6H3
• InChI Key： SDJGWMUUXLLLEK-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)CNC(C)CCC

Additional information on {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine

Introduction to {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine and Its Applications in Modern Chemical Research

{2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine} (CAS No. 1019517-75-9) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural configuration, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular recognition studies.

The molecular structure of {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine consists of a complex arrangement of amino and alkyl groups, which contribute to its versatile reactivity and binding capabilities. The presence of multiple amine functionalities allows this compound to interact with a wide range of biological targets, making it an attractive scaffold for the design of novel therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with target proteins, providing insights into its potential pharmacological effects.

In the realm of drug discovery, {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine has been explored as a key intermediate in the synthesis of small-molecule inhibitors. Its ability to form stable hydrogen bonds and hydrophobic interactions with biological macromolecules has been leveraged to develop compounds with enhanced specificity and efficacy. For instance, studies have demonstrated its potential in targeting enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory drugs.

Moreover, the compound's structural features have made it a candidate for use in materials science applications. Specifically, its ability to self-assemble into ordered structures has been investigated for the development of novel polymers and supramolecular materials. These materials exhibit unique properties such as high thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and advanced composites.

Recent research has also highlighted the role of {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine in chemical biology studies. Its interaction with nucleic acids has been explored, revealing potential applications in gene therapy and DNA delivery systems. The compound's ability to form stable complexes with DNA has opened up new avenues for developing efficient gene delivery vectors, which are crucial for therapeutic gene expression.

The synthesis of {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to ensure high yields and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and potential industrial applications.

As our understanding of molecular interactions continues to evolve, the applications of {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine are expected to expand further. Ongoing research is focused on exploring its potential in areas such as nanotechnology and biomedicine. For instance, its incorporation into nanocarriers has shown promise for targeted drug delivery systems, where its structural properties enable precise control over drug release profiles.

The safety profile of {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at relevant concentrations, making it suitable for further development in pharmaceutical applications.

In conclusion, {2-bis(propan-2-yl)aminoethyl}(pentan-2-yl)amine (CAS No. 1019517-75-9) is a multifaceted compound with significant potential across various fields of chemical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug development, materials science, and biological studies. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.